molecular formula C41H53NO14 B1206468 Auramycin G CAS No. 83753-73-5

Auramycin G

Cat. No. B1206468
CAS RN: 83753-73-5
M. Wt: 783.9 g/mol
InChI Key: BZIVYVVGTVHFSZ-OAFXGJGYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Auramycin G is a natural product found in Streptomyces galilaeus with data available.

Scientific Research Applications

Antibiotic Properties and Analogues

Auramycin G, along with its analogues, is part of the anthracycline antibiotics discovered from Streptomyces galilaeus. These compounds, including auramycins C, D, E, F, and G, show activities against Gram-positive bacteria and P388 leukemia. Auramycin G specifically has a sugar moiety at the C-7 position of the aglycone, contributing to its antibiotic properties (Hoshino, Tazoe, Nomura, & Fujiwara, 1982).

Structural Characterization

The structures of auramycins, including auramycin G, were determined, highlighting their nature as anthracycline glycosides with new aglycones named auramycinone and sulfurmycinone. This characterization is crucial for understanding their mechanism of action and potential therapeutic applications (Fujiwara, Hoshino, Tazoe, & Fujiwara, 1982).

Potential in Enhancing Antibiotic Sensitivity

Although not directly involving auramycin G, a study on neomycin sulfate-resistant Aeromonas hydrophila revealed the use of metabolomics to identify key metabolic biomarkers correlated with antibiotic resistance. This approach could potentially be applied to studying the mechanisms of auramycin G and enhancing its efficacy against resistant bacterial strains (Zhao, Chen, Jin, Li, Zhang, & Kong, 2018).

Impact on Cancer Cell Killing

While not specifically about auramycin G, research on auranofin, another antibiotic, showed its potential in treating bacterial infections and enhancing cancer cell killing via metabolic oxidative stress. This suggests a possible avenue for researching similar applications for auramycin G and its analogues (Scarbrough, 2012).

properties

CAS RN

83753-73-5

Product Name

Auramycin G

Molecular Formula

C41H53NO14

Molecular Weight

783.9 g/mol

IUPAC Name

methyl (1R,2R,4S)-4-[(2R,4S,6S)-4-(dimethylamino)-5-[(2S,5S,6S)-5-[(2S,5S,6S)-5-hydroxy-6-methyloxan-2-yl]oxy-6-methyloxan-2-yl]oxy-6-methyloxan-2-yl]oxy-2,5,7-trihydroxy-2-methyl-6,11-dioxo-3,4-dihydro-1H-tetracene-1-carboxylate

InChI

InChI=1S/C41H53NO14/c1-18-25(43)11-13-29(51-18)54-27-12-14-30(52-19(27)2)56-39-20(3)53-31(16-24(39)42(5)6)55-28-17-41(4,49)35(40(48)50-7)22-15-23-34(38(47)33(22)28)37(46)32-21(36(23)45)9-8-10-26(32)44/h8-10,15,18-20,24-25,27-31,35,39,43-44,47,49H,11-14,16-17H2,1-7H3/t18-,19-,20-,24-,25-,27-,28-,29-,30-,31-,35-,39?,41+/m0/s1

InChI Key

BZIVYVVGTVHFSZ-OAFXGJGYSA-N

Isomeric SMILES

C[C@H]1[C@H](CC[C@@H](O1)O[C@H]2CC[C@@H](O[C@H]2C)OC3[C@@H](O[C@H](C[C@@H]3N(C)C)O[C@H]4C[C@@]([C@@H](C5=CC6=C(C(=C45)O)C(=O)C7=C(C6=O)C=CC=C7O)C(=O)OC)(C)O)C)O

SMILES

CC1C(CCC(O1)OC2CCC(OC2C)OC3C(OC(CC3N(C)C)OC4CC(C(C5=CC6=C(C(=C45)O)C(=O)C7=C(C6=O)C=CC=C7O)C(=O)OC)(C)O)C)O

Canonical SMILES

CC1C(CCC(O1)OC2CCC(OC2C)OC3C(OC(CC3N(C)C)OC4CC(C(C5=CC6=C(C(=C45)O)C(=O)C7=C(C6=O)C=CC=C7O)C(=O)OC)(C)O)C)O

synonyms

auramycin G

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Auramycin G
Reactant of Route 2
Auramycin G
Reactant of Route 3
Auramycin G
Reactant of Route 4
Auramycin G
Reactant of Route 5
Auramycin G
Reactant of Route 6
Auramycin G

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.